Cas no 192571-85-0 (Acetic acid 4,5-dimethoxypyridin-3-yl ester)

• Product name: Acetic acid 4,5-dimethoxypyridin-3-yl ester
• CAS No: 192571-85-0
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 907949

Acetic acid 4,5-dimethoxypyridin-3-yl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinol,4,5-dimethoxy-,acetate(ester)(9CI)
• 4,5-dimethoxypyridin-3-yl acetate
• 3-Pyridinol, 4,5-dimethoxy-, 3-acetate
• Acetic acid 4,5-dimethoxypyridin-3-yl ester

• Inchi： 1S/C9H11NO4/c1-6(11)14-8-5-10-4-7(12-2)9(8)13-3/h4-5H,1-3H3
• InChI Key： LIJFBIWOENIDOZ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CN=CC=1OC(C)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Topological Polar Surface Area: 57.6